(S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoic acid
Overview
Description
(S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoic acid, also known as FMOC-AA, is an amino acid derivative commonly used in the synthesis of peptides and peptidomimetics. FMOC-AA is a key component of Fmoc-based solid-phase peptide synthesis (SPPS), a widely used method for the chemical synthesis of peptides. FMOC-AA is a versatile and powerful tool for the synthesis of peptides and peptidomimetics since it can be used to synthesize a wide range of peptide structures, including cyclic peptides, β-amino acids, and unnatural amino acids.
Scientific Research Applications
(S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoic acid is widely used in the field of peptide and peptidomimetic synthesis for a variety of scientific research applications. It is used to synthesize a variety of peptide structures, including cyclic peptides, β-amino acids, and unnatural amino acids. It is also used to synthesize peptide-based inhibitors of enzymes, peptide-based drugs, and peptide-based vaccines. Furthermore, this compound is used in the synthesis of peptide-based fluorescent probes and imaging agents for use in biomedical research.
Mechanism of Action
Target of Action
The primary target of Fmoc-Glu-NH2 is the amine group of amino acids and peptides . The compound acts as a protecting group for these amines during peptide synthesis .
Mode of Action
Fmoc-Glu-NH2 interacts with its targets through a process known as Fmoc protection . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . This reaction results in the formation of a carbamate, which protects the amine group during peptide synthesis .
Biochemical Pathways
The Fmoc protection process is a key step in the biochemical pathway of peptide synthesis . It allows for the sequential addition of amino acids without unwanted side reactions . The Fmoc group is base-labile, meaning it can be removed under basic conditions, allowing for the next amino acid to be added .
Result of Action
The primary molecular effect of Fmoc-Glu-NH2’s action is the protection of amine groups during peptide synthesis . This allows for the controlled addition of amino acids, leading to the formation of the desired peptide sequence . On a cellular level, Fmoc-protected peptides can be used in various applications, such as the creation of self-assembling peptide hydrogels .
Action Environment
The action of Fmoc-Glu-NH2 is influenced by the pH of the environment . Basic conditions are required for the removal of the Fmoc group . Additionally, the presence of other reactive groups can influence the efficacy of Fmoc protection .
Advantages and Limitations for Lab Experiments
The main advantages of using (S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoic acid in peptide synthesis are its versatility and its ability to synthesize a wide range of peptide structures. Additionally, this compound is relatively easy to use and is cost-effective. However, there are some limitations to using this compound in peptide synthesis. For example, the deprotection of the Fmoc group requires the use of piperidine, which is toxic and corrosive. Additionally, the conversion of the acid chloride of 5-amino-5-oxopentanoic acid to the acid form of this compound requires the use of triethylamine, which is also toxic.
Future Directions
There are several potential future directions for (S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoic acid in peptide synthesis. One potential direction is the development of new methods for the synthesis of peptides and peptidomimetics using this compound. Additionally, there is potential for the development of novel peptide-based drugs and vaccines using this compound. Furthermore, there is potential for the development of new fluorescent probes and imaging agents using this compound. Finally, there is potential for the development of new methods for the deprotection of the Fmoc group and the conversion of the acid chloride of 5-amino-5-oxopentanoic acid to the acid form of this compound, which would reduce the use of toxic and corrosive chemicals.
Biochemical Analysis
Biochemical Properties
The Fmoc group allows for rapid and efficient synthesis of peptides, including those of significant size and complexity . This makes the group an extremely valuable resource for research in the post-genomic world . Fmoc-Glu-NH2 is involved in the formation of peptide bonds, a process that has posed a unique and challenging problem for organic chemists . The Fmoc group can interact with various enzymes, proteins, and other biomolecules during the synthesis process .
Cellular Effects
It is known that the Fmoc group plays a crucial role in peptide synthesis, which is a fundamental process in all cells . This process influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of Fmoc-Glu-NH2 involves its role as a protecting group for amines during peptide synthesis . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . The Fmoc group is then removed by base, usually piperidine . This process allows for the controlled synthesis of peptides, with the Fmoc group preventing unwanted reactions at the amine group during the synthesis process .
Temporal Effects in Laboratory Settings
The Fmoc group is stable under normal conditions, allowing for long-term storage of Fmoc-Glu-NH2 . It is rapidly removed by base, such as piperidine, during peptide synthesis . This property allows for the controlled addition of amino acids during peptide synthesis .
Metabolic Pathways
Fmoc-Glu-NH2 is involved in the metabolic pathway of peptide synthesis . This process involves the formation of peptide bonds between amino acids, a process that is fundamental to all living organisms . The Fmoc group acts as a protecting group for amines during this process, preventing unwanted reactions and allowing for the controlled addition of amino acids .
Transport and Distribution
The transport and distribution of Fmoc-Glu-NH2 within cells and tissues are likely to be influenced by its role in peptide synthesis
Subcellular Localization
The subcellular localization of Fmoc-Glu-NH2 is likely to be influenced by its role in peptide synthesis . During peptide synthesis, Fmoc-Glu-NH2 would be expected to localize to the site of peptide synthesis within the cell . The exact subcellular localization may vary depending on the specific cellular context and the stage of the peptide synthesis process.
Properties
IUPAC Name |
(4S)-5-amino-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5/c21-19(25)17(9-10-18(23)24)22-20(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H2,21,25)(H,22,26)(H,23,24)/t17-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZRFDZFXTSDMFA-KRWDZBQOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CCC(=O)O)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CCC(=O)O)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40620963 | |
Record name | N~2~-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-L-alpha-glutamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40620963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
288149-55-3 | |
Record name | N~2~-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-L-alpha-glutamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40620963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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